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Compound of Interest

Compound Name: Panadoxine P

Cat. No.: B560537 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

Panadoxine P, a stable vitamin B6 derivative also known as Pyridoxine Cyclic Phosphate.

While available data suggests Panadoxine P is a non-hazardous substance, this document

outlines a comprehensive, step-by-step process to verify its classification and proceed with the

appropriate disposal method in accordance with institutional and regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Panadoxine P with

standard laboratory precautions.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Avoid Dust Inhalation: Handle solid Panadoxine P in a well-ventilated area to minimize the

inhalation of fine particulates.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information

regarding the specific hazards, handling, and disposal of any chemical. If you do not have an

SDS for Panadoxine P, contact the manufacturer or your institution's Environmental Health

and Safety (EHS) department to obtain one.
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Step-by-Step Disposal Protocol
The proper disposal route for Panadoxine P is contingent on its definitive classification as

hazardous or non-hazardous. The following protocol provides a systematic approach to making

this determination and selecting the correct disposal method.

Step 1: Chemical Identification and Hazard Assessment
Confirm Chemical Identity: Verify that the substance to be disposed of is indeed Panadoxine
P (Pyridoxine Cyclic Phosphate). Check the container label for the chemical name and CAS

number (36944-85-1).

Locate and Review the SDS: Obtain the manufacturer-specific SDS for Panadoxine P. Pay

close attention to Sections 2 (Hazards Identification), 7 (Handling and Storage), and 13

(Disposal Considerations). Available information suggests that Panadoxine P is not

classified as a hazardous substance under GHS and OSHA regulations. However, this must

be confirmed with the official SDS.

Consult Institutional EHS: Your institution's EHS department is the ultimate authority on

waste disposal procedures. Provide them with the SDS for Panadoxine P and consult with

them to confirm its classification as non-hazardous waste.

Step 2: Selecting the Appropriate Disposal Pathway
Based on the hazard assessment in Step 1, follow the appropriate disposal pathway as

illustrated in the workflow diagram below.
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Start: Panadoxine P for Disposal

Obtain and Review SDS

Consult Institutional EHS

Is Panadoxine P classified as hazardous?

Follow Hazardous Waste Procedures:
- Collect in a labeled, sealed container.
- Store in Satellite Accumulation Area.

- Request EHS pickup.

Yes

Follow Non-Hazardous Waste Procedures

No

End: Disposal Complete

Is it water soluble?

Drain Disposal (with EHS approval):
- Dilute with copious amounts of water.

- Do not mix with other chemicals.

Yes

Solid Waste Disposal (with EHS approval):
- Place in a sealed, labeled container.

- Dispose of in regular laboratory trash.

No

Click to download full resolution via product page

Panadoxine P Disposal Decision Workflow
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Detailed Procedures for Non-Hazardous Disposal
Should Panadoxine P be confirmed as non-hazardous by your institution's EHS department,

the following disposal options may be available. Always secure explicit approval from EHS

before proceeding with any of these methods.

Drain Disposal (for water-soluble solutions)
If Panadoxine P is in a water-soluble form and your local regulations and EHS permit drain

disposal of non-hazardous chemicals, follow these steps:

Dilution: Dilute the Panadoxine P solution with at least 20 parts water.

Flushing: Pour the diluted solution down the drain, followed by a copious amount of cold

water to ensure it is fully flushed from the plumbing system.

Documentation: Record the disposal in your laboratory notebook, noting the date, quantity,

and method of disposal.

Solid Waste Disposal
For solid Panadoxine P that is confirmed to be non-hazardous:

Containerization: Place the solid waste in a sturdy, sealed container. A screw-cap plastic

bottle or a sealed bag is appropriate.

Labeling: Clearly label the container as "Non-Hazardous Waste: Panadoxine P" and include

the date.

Disposal: Dispose of the sealed container in the designated regular laboratory trash

receptacle, as directed by your EHS department. Some institutions may require that non-

hazardous solid chemical waste be placed directly into the building's dumpster.[1]

Procedures for Hazardous Disposal
In the unlikely event that the specific formulation of Panadoxine P you are using is classified

as hazardous, or if you are unable to definitively confirm its non-hazardous status, you must

treat it as hazardous waste.
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Collection: Collect the Panadoxine P waste in a chemically compatible, leak-proof container

with a secure lid.

Labeling: Label the container with a "Hazardous Waste" tag, clearly identifying the contents

as "Panadoxine P" and listing any known hazards.[2][3]

Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) within

your laboratory. Ensure it is segregated from incompatible chemicals.[2][3]

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS

department.

Quantitative Data Summary
For quick reference, the following table summarizes key chemical properties of Panadoxine P.

Property Value Source

Chemical Name Pyridoxine Cyclic Phosphate Manufacturer Data

Synonyms Panadoxine P Manufacturer Data

CAS Number 36944-85-1 Manufacturer Data

Appearance White to light yellow powder Cosmetic Ingredients Guide[4]

Stability Stable in light and heat Kyowa Pharma Chemical[5]

Hazard Classification
Not classified as hazardous

(pending SDS verification)
The Good Scents Company

By following these structured procedures and prioritizing communication with your institution's

EHS department, you can ensure the safe and compliant disposal of Panadoxine P,

contributing to a secure and responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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